tert-Butyl (1-(bromomethyl)cyclopropyl)carbamate

• IUPAC Name: tert-butyl N-[1-(bromomethyl)cyclopropyl]carbamate
• InChI: InChI=1S/C9H16BrNO2/c1-8(2,3)13-7(12)11-9(6-10)4-5-9/h4-6H2,1-3H3,(H,11,12)
• InChI Key: BESSNJVSPVAKNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC1)CBr
• Molecular Formula: C9H16BrNO2
• DSSTOX Substance ID: DTXSID90624799
• Molecular Weight: 250.13 g/mol
• CAS No.: 387845-49-0

Description

Tert-Butyl (1-(bromomethyl)cyclopropyl)carbamate is a useful research compound. Its molecular formula is C9H16BrNO2 and its molecular weight is 250.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Insecticide Analogues : tert-Butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate was utilized to create spirocyclopropanated analogues of the insecticides Thiacloprid and Imidacloprid. These analogues were developed through a cocyclization process, demonstrating the compound's utility in synthesizing structurally complex molecules for potential agrochemical applications (Brackmann et al., 2005).

• Enantioselective Synthesis of Nucleotides : The compound served as an intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, demonstrating its role in the synthesis of key molecular structures in nucleotide analogues, which are important for drug discovery and development (Ober et al., 2004).

Chemical Transformations and Reactions

• Synthesis of Cyclopropanes : A method for synthesizing 1,1-disubstituted trifluoromethyl-cyclopropanes (TFCPs), using tert-butyl bioisosteres, highlighted the compound's utility in accessing cyclopropyl moieties of pharmacological interest. This approach provides a practical route to cyclopropanes bearing electron-withdrawing groups, crucial for medicinal chemistry (Cyr et al., 2019).

• Curtius Rearrangement for Boc-protected Amines : The compound was used in a mild and efficient one-pot Curtius rearrangement process, forming tert-butyl carbamate in high yields at low temperature. This method is significant for producing Boc-protected amines, a fundamental step in synthesizing amino acid derivatives and peptides (Lebel & Leogane, 2005).

Pharmaceutical Intermediates

• Synthesis of Biologically Active Compounds : The compound is a key intermediate in synthesizing various biologically active compounds, such as omisertinib (AZD9291), demonstrating its critical role in pharmaceutical manufacturing and drug development processes (Zhao et al., 2017).

Safety and Hazards

The compound is associated with certain hazards, as indicated by the GHS05 and GHS07 pictograms. The hazard statements associated with the compound are H315, H318, and H335. These statements indicate that the compound can cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335).